Cas no 651326-85-1 (Benzene, 1-bromo-2-[(1-ethoxyethoxy)methyl]-3-fluoro-)

Benzene, 1-bromo-2-[(1-ethoxyethoxy)methyl]-3-fluoro- structure
651326-85-1 structure
Product Name:Benzene, 1-bromo-2-[(1-ethoxyethoxy)methyl]-3-fluoro-
CAS No:651326-85-1
MF:C11H14BrFO2
MW:277.130066394806
CID:405654
PubChem ID:58961550
Update Time:2025-04-19

Benzene, 1-bromo-2-[(1-ethoxyethoxy)methyl]-3-fluoro- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 1-bromo-2-[(1-ethoxyethoxy)methyl]-3-fluoro-
    • 1-bromo-2-(1-ethoxyethoxymethyl)-3-fluorobenzene
    • DTXSID90730703
    • 651326-85-1
    • 1-Bromo-2-[(1-ethoxyethoxy)methyl]-3-fluorobenzene
    • SCHEMBL5417498
    • Inchi: 1S/C11H14BrFO2/c1-3-14-8(2)15-7-9-10(12)5-4-6-11(9)13/h4-6,8H,3,7H2,1-2H3
    • InChI Key: CFKMHZKFMKYUKD-UHFFFAOYSA-N
    • SMILES: BrC1C=CC=C(C=1COC(C)OCC)F

Computed Properties

  • Exact Mass: 276.01612
  • Monoisotopic Mass: 276.01612g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 5
  • Complexity: 180
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 18.5Ų

Experimental Properties

  • PSA: 18.46
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